3-[1-(4-Fluorobenzoyl)piperidin-4-yl]-1,1-dimethylurea

• IUPAC Name: 3-[1-(4-fluorobenzoyl)piperidin-4-yl]-1,1-dimethylurea
• InChI: InChI=1S/C15H20FN3O2/c1-18(2)15(21)17-13-7-9-19(10-8-13)14(20)11-3-5-12(16)6-4-11/h3-6,13H,7-10H2,1-2H3,(H,17,21)
• InChI Key: NJUZNNBBELOWQD-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(=O)NC1CCN(CC1)C(=O)C2=CC=C(C=C2)F
• Molecular Formula: C15H20FN3O2
• Molecular Weight: 293.34 g/mol
• CAS No.: 1796405-53-2

Description

3-[1-(4-Fluorobenzoyl)piperidin-4-yl]-1,1-dimethylurea, also known as FUBP, is a chemical compound that belongs to the class of synthetic cannabinoids. It is a potent agonist of the CB1 and CB2 receptors, which are the primary targets of the endocannabinoid system in the human body. FUBP is a relatively new compound that has gained popularity in the scientific research community due to its potential therapeutic applications.

Mechanism of Action

3-[1-(4-Fluorobenzoyl)piperidin-4-yl]-1,1-dimethylurea acts as a potent agonist of the CB1 and CB2 receptors, which are the primary targets of the endocannabinoid system in the human body. This activation leads to the modulation of various physiological processes, including pain sensation, inflammation, and immune function. This compound also interacts with other receptors in the brain, including the TRPV1 receptor, which is involved in pain perception.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to reduce inflammation and pain in animal models of arthritis and neuropathic pain. This compound has also been shown to have neuroprotective effects, reducing brain damage in animal models of stroke and traumatic brain injury.

Advantages and Limitations for Lab Experiments

One advantage of using 3-[1-(4-Fluorobenzoyl)piperidin-4-yl]-1,1-dimethylurea in lab experiments is its potency as a CB1 and CB2 receptor agonist. This allows for precise modulation of the endocannabinoid system in animal models. However, this compound has a relatively short half-life, which can make it difficult to study its long-term effects. Additionally, this compound has not been extensively studied in humans, so its safety and efficacy in humans are not well understood.

Future Directions

There are several areas of future research that could be explored with 3-[1-(4-Fluorobenzoyl)piperidin-4-yl]-1,1-dimethylurea. One area is the potential use of this compound in the treatment of chronic pain. Another area of interest is the potential use of this compound in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. Additionally, further research is needed to understand the long-term effects of this compound on the endocannabinoid system and its potential side effects in humans.

Synthesis Methods

3-[1-(4-Fluorobenzoyl)piperidin-4-yl]-1,1-dimethylurea can be synthesized using a variety of methods, including the reaction of 4-fluorobenzoyl chloride with piperidine followed by the addition of dimethylamine. The resulting product is then purified using column chromatography to obtain pure this compound. Other methods of synthesis include the use of palladium-catalyzed coupling reactions and the use of microwave-assisted synthesis.

Scientific Research Applications

3-[1-(4-Fluorobenzoyl)piperidin-4-yl]-1,1-dimethylurea has been extensively studied in the scientific research community due to its potential therapeutic applications. It has been shown to have analgesic, anti-inflammatory, and neuroprotective properties. This compound has also been investigated for its potential use in the treatment of various medical conditions, including multiple sclerosis, epilepsy, and chronic pain.